Cas no 223553-34-2 (Benzamide,N,2,3-trimethyl-)

Benzamide,N,2,3-trimethyl- structure
Benzamide,N,2,3-trimethyl- structure
Product Name:Benzamide,N,2,3-trimethyl-
CAS No:223553-34-2
MF:C10H13NO
MW:163.216322660446
CID:244566
PubChem ID:17891410
Update Time:2025-04-19

Benzamide,N,2,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N,2,3-trimethyl-
    • Benzamide, N,2,3-trimethyl- (9CI)
    • N,2,3-trimethylbenzamide
    • DTXSID30591496
    • 223553-34-2
    • SCHEMBL4155499
    • N-methyl xylamide
    • Z32016671
    • AKOS008932943
    • N, 2, 3-trimethylbenzamide
    • Inchi: 1S/C10H13NO/c1-7-5-4-6-9(8(7)2)10(12)11-3/h4-6H,1-3H3,(H,11,12)
    • InChI Key: ZSQRWYLBOHBUFO-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC=CC(C)=C1C)NC

Computed Properties

  • Exact Mass: 163.09979
  • Monoisotopic Mass: 163.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.